Cas no 161957-47-7 (2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one)

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one structure
161957-47-7 structure
Product Name:2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
CAS No:161957-47-7
MF:C5H3F3N2O
MW:164.085331201553
MDL:MFCD18879656
CID:877015
PubChem ID:45080742
Update Time:2024-11-01

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)- (9CI)
    • 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone
    • 4-trifluoroacetylpyrazole
    • AK319094
    • 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
    • 161957-47-7
    • CS-0044949
    • ETHANONE, 2,2,2-TRIFLUORO-1-(1H-PYRAZOL-4-YL)-
    • FQCODTFGJBGMLQ-UHFFFAOYSA-N
    • MFCD18879656
    • AKOS013065551
    • Y11590
    • DB-276314
    • DS-11599
    • EN300-1180018
    • MDL： MFCD18879656
    • Inchi： 1S/C5H3F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2H,(H,9,10)
    • InChI Key： FQCODTFGJBGMLQ-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=NNC=1)=O)(F)F

Computed Properties

  • Exact Mass: 164.01979
  • Monoisotopic Mass: 164.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 1

Experimental Properties

  • PSA: 45.75

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Security Information

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Apollo Scientific
PC535074-100mg
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Apollo Scientific
PC535074-250mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T898040-100mg
2,2,2-Trifluoro-1-(1H-pyrazol-4-yl)ethanone
 161957-47-7 ≥95%
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 ￥1,545.30 2022-09-28

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
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(CAS:161957-47-7)2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
Order Number:A918893
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:07
Price ($):797.0/266.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:161957-47-7)2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
A918893
Purity:99%/99%
Quantity:5g/1g
Price ($):797.0/266.0
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